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  3. 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-8-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-8-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-8-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0782051
InChI: InChI=1S/C23H28N6O/c1-5-28-12-17(14(3)26-28)10-16-8-7-9-18-21(19(11-24)23(25)30-22(16)18)20-13-29(6-2)27-15(20)4/h10,12-13,21H,5-9,25H2,1-4H3/b16-10+
SMILES: CCN1C=C(C(=N1)C)C=C2CCCC3=C2OC(=C(C3C4=CN(N=C4C)CC)C#N)N
Molecular Formula: C23H28N6O
Molecular Weight: 404.5 g/mol

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-8-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

CAS No.:

Cat. No.: VC0782051

Molecular Formula: C23H28N6O

Molecular Weight: 404.5 g/mol

* For research use only. Not for human or veterinary use.

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-8-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile -

Specification

Molecular Formula C23H28N6O
Molecular Weight 404.5 g/mol
IUPAC Name (8E)-2-amino-4-(1-ethyl-3-methylpyrazol-4-yl)-8-[(1-ethyl-3-methylpyrazol-4-yl)methylidene]-4,5,6,7-tetrahydrochromene-3-carbonitrile
Standard InChI InChI=1S/C23H28N6O/c1-5-28-12-17(14(3)26-28)10-16-8-7-9-18-21(19(11-24)23(25)30-22(16)18)20-13-29(6-2)27-15(20)4/h10,12-13,21H,5-9,25H2,1-4H3/b16-10+
Standard InChI Key AJIRHFHQUUUZQY-MHWRWJLKSA-N
Isomeric SMILES CCN1C=C(C(=N1)C)/C=C/2\CCCC3=C2OC(=C(C3C4=CN(N=C4C)CC)C#N)N
SMILES CCN1C=C(C(=N1)C)C=C2CCCC3=C2OC(=C(C3C4=CN(N=C4C)CC)C#N)N
Canonical SMILES CCN1C=C(C(=N1)C)C=C2CCCC3=C2OC(=C(C3C4=CN(N=C4C)CC)C#N)N

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